1-Methoxy-4-(2-methyl-2-nitropropyl)benzene

• CAS No.: 85628-47-3
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: 1-methoxy-4-(2-methyl-2-nitropropyl)benzene
• InChI: InChI=1S/C11H15NO3/c1-11(2,12(13)14)8-9-4-6-10(15-3)7-5-9/h4-7H,8H2,1-3H3
• InChI Key: XOMDMKZXUTVKMM-UHFFFAOYSA-N
• SMILES: CC(C)(CC1=CC=C(C=C1)OC)[N+](=O)[O-]

Description

1-Methoxy-4-(2-methyl-2-nitropropyl)benzene is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Iodomethane (0.12 mL, 1.3 mmol) was added to a mixture of 4-(2-methyl -2-nitropropyl)phenol (300 mg, 1.5 mmol) and potassium carbonate (425 mg, 3.1 mmol) in tetrahydrofuran (20 mL) and N,N-dimethylformamide (1 mL). After refluxing overnight, the mixture was cooled and concentrated under vacuum. The residue was dissolved in ethyl acetate, washed with water, dried over anhydrous sodium sulfate and concentrated to provide crude 1-methoxy-4-(2-methyl-2-nitropropyl)benzene (200 mg, 62% yield) as yellow oil which was used directly in the next step.